Cas no 508178-15-2 (1,3,2-DIOXABOROLANE, 4,4,5,5-TETRAMETHYL-2-(3-METHYL-5-NITROPHENYL)-)

1,3,2-DIOXABOROLANE, 4,4,5,5-TETRAMETHYL-2-(3-METHYL-5-NITROPHENYL)- structure
508178-15-2 structure
Product Name:1,3,2-DIOXABOROLANE, 4,4,5,5-TETRAMETHYL-2-(3-METHYL-5-NITROPHENYL)-
CAS No:508178-15-2
MF:C13H18BNO4
MW:263.097323894501
CID:3183618
PubChem ID:60092902
Update Time:2025-04-21

1,3,2-DIOXABOROLANE, 4,4,5,5-TETRAMETHYL-2-(3-METHYL-5-NITROPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-DIOXABOROLANE, 4,4,5,5-TETRAMETHYL-2-(3-METHYL-5-NITROPHENYL)-
    • 4,4,5,5-tetramethyl-2-(3-methyl-5-nitrophenyl)-1,3,2-dioxaborolane
    • (3-METHYL-5-NITROPHENYL)BORONIC ACID PINACOL ESTER
    • MFCD22494810
    • CS-0369355
    • EN300-6730947
    • 508178-15-2
    • XH0282
    • Z2049916192
    • DB-395914
    • IVA17815
    • Inchi: 1S/C13H18BNO4/c1-9-6-10(8-11(7-9)15(16)17)14-18-12(2,3)13(4,5)19-14/h6-8H,1-5H3
    • InChI Key: MXHRQSAUSKGAQV-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C(C=C(C)C=2)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 263.1328882g/mol
  • Monoisotopic Mass: 263.1328882g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.3Ų

1,3,2-DIOXABOROLANE, 4,4,5,5-TETRAMETHYL-2-(3-METHYL-5-NITROPHENYL)- Pricemore >>

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